Cas no 57987-78-7 (Pyrimidine, 2-[4-(2-naphthalenylmethyl)-1-piperazinyl]-)

Pyrimidine, 2-[4-(2-naphthalenylmethyl)-1-piperazinyl]- structure
57987-78-7 structure
Product Name:Pyrimidine, 2-[4-(2-naphthalenylmethyl)-1-piperazinyl]-
CAS No:57987-78-7
MF:C19H20N4
MW:304.388903617859
CID:343566
PubChem ID:750975
Update Time:2025-04-19

Pyrimidine, 2-[4-(2-naphthalenylmethyl)-1-piperazinyl]- Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine, 2-[4-(2-naphthalenylmethyl)-1-piperazinyl]-
    • 2-[4-(naphthalen-2-ylmethyl)piperazin-1-yl]pyrimidine
    • 2-(4-Naphthalen-2-ylmethyl-piperazin-1-yl)-pyrimidine
    • SCHEMBL11816891
    • DTXSID80353748
    • Oprea1_186235
    • 1-(beta-napthylmethyl)-4-(2-pyrimidinyl)-piperazine
    • 57987-78-7
    • 2-[4-(2-naphthylmethyl)-1-piperazinyl]pyrimidine
    • AKOS000558761
    • 5259-55-2
    • CCG-327940
    • Oprea1_021667
    • WGLZLHIISCSIPH-UHFFFAOYSA-N
    • Inchi: 1S/C19H20N4/c1-2-5-18-14-16(6-7-17(18)4-1)15-22-10-12-23(13-11-22)19-20-8-3-9-21-19/h1-9,14H,10-13,15H2
    • InChI Key: WGLZLHIISCSIPH-UHFFFAOYSA-N
    • SMILES: N1(CC2C=CC3C=CC=CC=3C=2)CCN(C2N=CC=CN=2)CC1

Computed Properties

  • Exact Mass: 304.169
  • Monoisotopic Mass: 304.16879665g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 360
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 32.3Ų

Experimental Properties

  • PSA: 32.26

Pyrimidine, 2-[4-(2-naphthalenylmethyl)-1-piperazinyl]- Related Literature

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